Cas no 38074-72-5 (N-Chloroacetyl-L-proline Methyl Ester)

N-Chloroacetyl-L-proline Methyl Ester is a chiral building block widely used in organic synthesis and pharmaceutical research. This compound features a chloroacetyl group and a proline methyl ester moiety, making it valuable for peptide coupling and derivatization reactions. Its high reactivity, particularly in nucleophilic substitution reactions, allows for efficient incorporation into complex molecular frameworks. The L-proline backbone ensures stereochemical control, which is critical for asymmetric synthesis. The methyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This reagent is particularly useful in the preparation of peptidomimetics and bioactive compounds, where precise functionalization is required. Its stability under standard conditions further supports its utility in laboratory applications.
N-Chloroacetyl-L-proline Methyl Ester structure
38074-72-5 structure
Product Name:N-Chloroacetyl-L-proline Methyl Ester
CAS No:38074-72-5
MF:C8H12ClNO3
MW:205.638781547546
CID:2355821
PubChem ID:10798298
Update Time:2025-10-18

N-Chloroacetyl-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-Chloroacetyl-L-proline Methyl Ester
    • Methyl (2-chloroacetyl)-L-prolinate
    • SCHEMBL8248348
    • 38074-72-5
    • Methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate
    • YYUKRFPRBNDTQF-LURJTMIESA-N
    • (S)-methyl 1-(2-chloroacetyl)pyrrolidine-2-carboxylate? (Vildagliptin Impurity pound(c)
    • CS-0165399
    • Inchi： 1S/C8H12ClNO3/c1-13-8(12)6-3-2-4-10(6)7(11)5-9/h6H,2-5H2,1H3/t6-/m0/s1
    • InChI Key： YYUKRFPRBNDTQF-LURJTMIESA-N
    • SMILES： ClCC(N1CCC[C@H]1C(=O)OC)=O

Computed Properties

  • Exact Mass: 205.0505709Da
  • Monoisotopic Mass: 205.0505709Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.6Ų

N-Chloroacetyl-L-proline Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D293345-10mg
N-Chloroacetyl-L-proline Methyl Ester
 38074-72-5
10mg
 $167.00 2023-05-18
TRC
D293345-50mg
N-Chloroacetyl-L-proline Methyl Ester
 38074-72-5
50mg
 $684.00 2023-05-18
TRC
D293345-100mg
N-Chloroacetyl-L-proline Methyl Ester
 38074-72-5
100mg
 $ 800.00 2023-09-08

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